CID 1403900

• IUPAC Name: 2-(3-chloro-4-methylanilino)-6-methyl-1H-pyrimidin-4-one
• InChI: InChI=1S/C12H12ClN3O/c1-7-3-4-9(6-10(7)13)15-12-14-8(2)5-11(17)16-12/h3-6H,1-2H3,(H2,14,15,16,17)
• InChI Key: NCECTAHOPXYCNH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC2=NC(=O)C=C(N2)C)Cl
• Molecular Formula: C12H12ClN3O
• Molecular Weight: 249.69 g/mol

Description

CID 1403900 is a useful research compound. Its molecular formula is C12H12ClN3O and its molecular weight is 249.69 g/mol. The purity is usually 95%.
BenchChem offers high-quality CID 1403900 suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about CID 1403900 including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Reversible Control of Protein Function : Chemically Induced Dimerization (CID) is a technique that allows for reversible and spatiotemporal control of protein function in cells. It has been used to dissect signal transductions and extend its applications to membrane and protein trafficking studies, offering unprecedented precision and resolution (Voss, Klewer, & Wu, 2015).

• Modulating Protein-Protein Interactions : CID has been utilized in creating bifunctional chemical probes to control protein localization and modulate protein-protein interactions, which are crucial for various biological applications including improving drug lifetimes (Marinec et al., 2009).

• Inducible Gene Regulation and Editing : PROTAC-CID platforms have been engineered for inducible gene regulation and gene editing. These platforms enable fine-tuning of gene expression and multiplexing biological signals with different logic gating operations, providing versatile molecular tools for biomedical research and potential therapeutic applications (Ma et al., 2023).

• Radiation Detection and Particle Physics : CID technology, specifically Charge Injection Devices, has been used in heavily irradiated semiconductor detector materials, contributing to radiation detection and particle physics research (Haerkoenen, 2012).

• Investigating Cellular Signal Transductions : CID techniques have resolved numerous problems in cell biology by providing insights into lipid second messengers and small GTPases. These findings help explain the signaling paradox and have led to the development of novel CID substrates for orthogonal manipulation of multiple systems within a single cell (DeRose, Miyamoto, & Inoue, 2013).